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Compound of Interest

Compound Name: 2'-Deoxyadenosine-15N5,d13

Cat. No.: B15554195

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2'-Deoxyadenosine-15N5,d13, a stable

isotope-labeled internal standard crucial for highly accurate and sensitive quantification of 2'-

deoxyadenosine and its metabolites. This document details supplier and catalog information,

experimental protocols for its application in isotope dilution mass spectrometry, and relevant

biological pathways.

Supplier and Catalog Information
2'-Deoxyadenosine-15N5,d13 and its closely related isotopologues are available from several

specialized chemical suppliers. These compounds are primarily used in research and

development and are not intended for human use.
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Supplier Product Name
Catalog
Number

Pack Size Notes

MedChemExpres

s (via Lucerna-

Chem AG)

2'-

Deoxyadenosine

-15N5,d13

HY-W040329S3 1 mg

Deuterium and

15N labeled 2'-

Deoxyadenosine.

[1]

Invivochem

2'-

Deoxyadenosine

-d13

Inquire Inquire
Deuterated 2'-

Deoxyadenosine.

Cambridge

Isotope

Laboratories, Inc.

2'-

Deoxyadenosine

(¹⁵N₅, 96-98%)

NLM-3895-25 25 mg

15N labeled 2'-

Deoxyadenosine

monohydrate.[2]

Sigma-Aldrich

(Merck)

2′-

Deoxyadenosine

-¹³C₁₀,¹⁵N₅ 5′-

monophosphate

disodium salt

Inquire Custom

13C and 15N

labeled 2'-

Deoxyadenosine

monophosphate.

Note: Availability and catalog numbers are subject to change. Please consult the respective

supplier's website for the most current information.

Physicochemical Data
Property Value

Molecular Formula C₁₀D₁₃¹⁵N₅O₃

Molecular Weight 269.29 g/mol [1]

Appearance Solid

Solubility Soluble in DMSO.[1]

Storage Store at -20°C for long-term stability.
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Core Application: Isotope Dilution Mass
Spectrometry
The primary application of 2'-Deoxyadenosine-15N5,d13 is as an internal standard in isotope

dilution mass spectrometry (IDMS). This technique is the gold standard for the quantitative

analysis of molecules in complex biological matrices due to its high accuracy and precision.[3]

The isotopically labeled standard, with a known concentration, is added to a sample at an early

stage of preparation. It behaves almost identically to the endogenous analyte throughout

extraction, purification, and ionization. By measuring the ratio of the analyte to the internal

standard, precise quantification can be achieved, correcting for sample loss and matrix effects.

[3]

A key application of this methodology is the quantification of DNA adducts, which are

modifications to DNA that can arise from exposure to carcinogens or from endogenous

processes like oxidative stress. Accurate measurement of these adducts is critical in toxicology

and cancer research.

Experimental Protocols
While a specific, universal protocol for 2'-Deoxyadenosine-15N5,d13 is not available, the

following sections outline a generalized workflow for the quantification of 2'-deoxyadenosine

and its modified forms in biological samples, such as urine or DNA hydrolysates, using LC-

MS/MS. This is a composite protocol based on established methods for similar analyses.

Sample Preparation: DNA Adduct Analysis from
Biological Tissue
This protocol describes the extraction and hydrolysis of DNA from tissue to prepare it for the

analysis of 2'-deoxyadenosine and its adducts.

Materials:

Tissue sample

DNA isolation kit
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Enzymatic digestion buffer (e.g., 10 mM Tris-HCl, 5 mM MgCl₂)

DNase I, Nuclease P1, and Alkaline Phosphatase

2'-Deoxyadenosine-15N5,d13 internal standard solution

Centrifugal filters (for protein removal)

Procedure:

DNA Isolation: Isolate genomic DNA from the tissue sample using a commercial DNA

isolation kit according to the manufacturer's instructions.

DNA Quantification: Determine the concentration and purity of the isolated DNA using UV

spectrophotometry.

Internal Standard Spiking: Add a known amount of 2'-Deoxyadenosine-15N5,d13 internal

standard to the DNA sample.

Enzymatic Hydrolysis:

Incubate the DNA sample with DNase I in the appropriate buffer to digest the DNA into

smaller fragments.

Add Nuclease P1 to the mixture and incubate to hydrolyze the DNA to individual

deoxynucleoside 3'-monophosphates.

Adjust the pH and add Alkaline Phosphatase to dephosphorylate the deoxynucleoside

monophosphates to deoxynucleosides.

Protein Removal: Remove the enzymes from the reaction mixture by passing the sample

through a centrifugal filter.

Sample Concentration: Dry the sample under vacuum and reconstitute in a small volume of

the initial mobile phase for LC-MS/MS analysis.

Sample Preparation: Nucleoside Analysis from Urine
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This protocol details the preparation of urine samples for the quantification of 2'-

deoxyadenosine.

Materials:

Urine sample

2'-Deoxyadenosine-15N5,d13 internal standard solution

Acetonitrile

Centrifuge

Solid-phase extraction (SPE) cartridges (e.g., C18)

Procedure:

Sample Collection: Collect a urine sample and store it at -80°C until analysis.

Internal Standard Spiking: Thaw the urine sample and add a known amount of 2'-
Deoxyadenosine-15N5,d13 internal standard.

Protein Precipitation: Add cold acetonitrile to the urine sample to precipitate proteins.

Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

Solid-Phase Extraction (SPE):

Condition the C18 SPE cartridge with methanol and then water.

Load the supernatant onto the SPE cartridge.

Wash the cartridge with water to remove salts and other polar impurities.

Elute the nucleosides with a suitable solvent, such as methanol or a methanol/water

mixture.

Sample Concentration: Dry the eluate under a stream of nitrogen or by vacuum

centrifugation and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.
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LC-MS/MS Analysis
Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Reversed-phase C18 column

Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI)

source

LC Conditions (Example):

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A linear gradient from 5% to 95% B over a set time, followed by a re-equilibration

step.

Flow Rate: Appropriate for the column dimensions (e.g., 0.2-0.5 mL/min).

Column Temperature: 40°C

MS/MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

2'-Deoxyadenosine: Monitor the transition from the precursor ion (protonated molecule) to

a specific product ion.

2'-Deoxyadenosine-15N5,d13: Monitor the corresponding mass-shifted transition. The

specific m/z values will depend on the exact labeling pattern.
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Optimization: Optimize ion source parameters (e.g., capillary voltage, source temperature)

and collision energy for each analyte and internal standard to achieve maximum sensitivity.

Data Analysis:

Integrate the peak areas for both the endogenous 2'-deoxyadenosine and the 2'-
Deoxyadenosine-15N5,d13 internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Determine the concentration of the analyte in the original sample using a calibration curve

prepared with known concentrations of the analyte and a fixed concentration of the internal

standard.

Biological Pathways and Experimental Workflows
Deoxyadenosine Metabolism
2'-Deoxyadenosine is a fundamental component of DNA and is involved in key metabolic

pathways. An accumulation of deoxyadenosine, for instance in Adenosine Deaminase (ADA)

deficiency, can be toxic to cells, particularly lymphocytes. The following diagram illustrates the

central role of deoxyadenosine in cellular metabolism.
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Caption: Metabolic pathways of 2'-deoxyadenosine.
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Experimental Workflow for Isotope Dilution Mass
Spectrometry
The following diagram outlines the logical flow of a typical experiment using 2'-
Deoxyadenosine-15N5,d13 as an internal standard for quantitative analysis.
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Caption: Isotope Dilution Mass Spectrometry Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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